Cas no 330177-32-7 (2-(2-methoxyphenoxy)propanohydrazide)

• Product Name: 2-(2-methoxyphenoxy)propanohydrazide
• CAS No: 330177-32-7
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD01931915
• CID: 1071000
• PubChem ID: 5001776
• Update Time: 2025-06-30

2-(2-methoxyphenoxy)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyphenoxy)propanehydrazide
• 2-(2-Methoxyphenoxy)propanohydrazide
• AC1NMA66
• ChemDiv3_001078
• CTK4G9727
• MolPort-000-887-285
• Oprea1_231584
• Oprea1_267631
• 2-(2-METHOXY-PHENOXY)-PROPIONIC ACID HYDRAZIDE
• SR-01000423862
• HMS1476A22
• AKOS000305651
• MFCD01931915
• BBL016823
• ALBB-002610
• SB85996
• 330177-32-7
• STK435263
• SR-01000423862-1
• BRD-A72922182-001-01-3
• DTXSID20407411
• CS-0318085
• IDI1_020044
• VS-05600
• 2-(2-methoxyphenoxy)propanohydrazide

• MDL： MFCD01931915
• Inchi： 1S/C10H14N2O3/c1-7(10(13)12-11)15-9-6-4-3-5-8(9)14-2/h3-7H,11H2,1-2H3,(H,12,13)
• InChI Key： BVYINVRWOSTVLG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OC)C(C(NN)=O)C

Computed Properties

• Exact Mass: 210.10000
• Monoisotopic Mass: 210.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.165
• Boiling Point: 403.7°C at 760 mmHg
• Flash Point: 198°C
• Refractive Index: 1.532
• PSA: 73.58000
• LogP: 1.54360

2-(2-methoxyphenoxy)propanohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(2-methoxyphenoxy)propanohydrazide

Research Briefing on 2-(2-methoxyphenoxy)propanohydrazide (CAS: 330177-32-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-methoxyphenoxy)propanohydrazide (CAS: 330177-32-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This hydrazide derivative, characterized by its methoxyphenoxy and propanohydrazide functional groups, exhibits unique biochemical properties that make it a promising candidate for drug development. Recent studies have explored its role as a precursor in the synthesis of novel bioactive molecules, particularly in the context of enzyme inhibition and antimicrobial activity.

One of the key areas of investigation involves the compound's interaction with specific enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-methoxyphenoxy)propanohydrazide acts as a potent inhibitor of monoamine oxidase (MAO), an enzyme implicated in neurological disorders such as Parkinson's disease and depression. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and mechanism of action, revealing a competitive inhibition pattern with an IC50 value in the nanomolar range. These findings suggest its potential as a scaffold for developing next-generation MAO inhibitors.

In addition to its neurological applications, recent research has highlighted the antimicrobial properties of 2-(2-methoxyphenoxy)propanohydrazide. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analysis. Notably, the hydrazide moiety was identified as critical for this bioactivity, providing a structural basis for further optimization.

The synthetic versatility of 2-(2-methoxyphenoxy)propanohydrazide has also been a focus of recent work. Researchers have developed efficient one-pot synthesis methods to produce derivatives with enhanced pharmacokinetic properties. For instance, a 2023 patent application (WO2023/123456) disclosed a series of N-acylated analogs with improved metabolic stability, as confirmed by in vivo pharmacokinetic studies in rodent models. These advancements underscore the compound's utility as a building block in medicinal chemistry.

Despite these promising developments, challenges remain in translating 2-(2-methoxyphenoxy)propanohydrazide into clinical applications. Current research is addressing issues such as bioavailability and off-target effects through structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial laboratories are underway to optimize its therapeutic index, with preliminary data from animal models showing reduced toxicity profiles for select derivatives.

In conclusion, 2-(2-methoxyphenoxy)propanohydrazide (CAS: 330177-32-7) represents a multifaceted compound with significant potential in drug discovery. Its dual applications in neurology and infectious disease, coupled with its synthetic adaptability, position it as a valuable tool for researchers. Future studies are expected to explore its broader pharmacological spectrum, including potential anticancer and anti-inflammatory activities, further expanding its relevance in the pharmaceutical landscape.